Cas no 2219418-91-2 (tert-butyl N-{8-oxabicyclo5.1.0octan-4-yl}carbamate)

• Product Name: tert-butyl N-{8-oxabicyclo5.1.0octan-4-yl}carbamate
• CAS No: 2219418-91-2
• MF: C₁₂H₂₁NO₃
• MW: 227.30
• MDL: MFCD32760722
• CID: 5088212
• PubChem ID: 162422228
• Update Time: 2025-06-08

tert-butyl N-{8-oxabicyclo5.1.0octan-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• (7-Oxa-bicyclo[4.1.0]hept-3-yl)-carbamic acid tert-butyl ester
• 1,1-Dimethylethyl N-8-oxabicyclo[5.1.0]oct-4-ylcarbamate
• tert-butyl N-{8-oxabicyclo5.1.0octan-4-yl}carbamate
• (8-Oxa-bicyclo[5.1.0]oct-4-yl)-carbamic acid tert-butyl ester

• MDL： MFCD32760722
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(14)13-8-4-6-9-10(15-9)7-5-8/h8-10H,4-7H2,1-3H3,(H,13,14)
• InChI Key： QTYYSIVTVHWFHY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC2C(O2)CC1

Additional information on tert-butyl N-{8-oxabicyclo5.1.0octan-4-yl}carbamate

Comprehensive Overview of tert-butyl N-{8-oxabicyclo[5.1.0]octan-4-yl}carbamate (CAS No. 2219418-91-2)

The compound tert-butyl N-{8-oxabicyclo[5.1.0]octan-4-yl}carbamate (CAS No. 2219418-91-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 8-oxabicyclo[5.1.0]octane core and the tert-butyl carbamate moiety, make it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological disorders and inflammatory diseases.

One of the key reasons for the growing interest in tert-butyl N-{8-oxabicyclo[5.1.0]octan-4-yl}carbamate is its role as a building block in the synthesis of small molecule inhibitors and protease inhibitors. The 8-oxabicyclo[5.1.0]octane scaffold is known for its conformational rigidity, which can enhance the binding affinity of drug candidates to their target proteins. This property is particularly relevant in the context of drug design, where molecular rigidity often correlates with improved pharmacokinetic profiles. As a result, this compound is frequently explored in the development of next-generation therapeutics.

In addition to its pharmaceutical applications, tert-butyl N-{8-oxabicyclo[5.1.0]octan-4-yl}carbamate is also studied for its potential in material science. The bicyclic ether structure of the 8-oxabicyclo[5.1.0]octane moiety can impart unique physical properties to polymers and coatings, such as enhanced thermal stability and chemical resistance. This has led to its investigation in the development of high-performance materials for industrial applications, including adhesives and specialty coatings.

The synthesis of tert-butyl N-{8-oxabicyclo[5.1.0]octan-4-yl}carbamate typically involves multi-step organic reactions, including cycloaddition and carbamate formation. Researchers often optimize these processes to improve yield and purity, as these factors are critical for its use in high-throughput screening and combinatorial chemistry. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for academic and industrial laboratories.

From a safety and handling perspective, tert-butyl N-{8-oxabicyclo[5.1.0]octan-4-yl}carbamate is generally considered stable under standard laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended when working with this chemical. Its storage should be in a cool, dry place, away from incompatible substances such as strong oxidizing agents.

The commercial availability of tert-butyl N-{8-oxabicyclo[5.1.0]octan-4-yl}carbamate has increased in recent years, driven by demand from the pharmaceutical and biotechnology sectors. Suppliers often provide this compound in various quantities, ranging from milligrams to kilograms, to accommodate both small-scale research and large-scale production needs. Pricing can vary depending on purity and supplier, but it remains a cost-effective option for many applications.

Looking ahead, the future of tert-butyl N-{8-oxabicyclo[5.1.0]octan-4-yl}carbamate appears promising, with ongoing research exploring its potential in green chemistry and sustainable synthesis. As the pharmaceutical industry continues to prioritize environmentally friendly practices, this compound may play a role in the development of greener synthetic routes. Its versatility and unique structural features ensure that it will remain a subject of interest for years to come.